Cas no 88220-27-3 (Naphtho[2,1-b]thiophene-2-carboxylic acid)

• Product Name: Naphtho[2,1-b]thiophene-2-carboxylic acid
• CAS No: 88220-27-3
• MF: C₁₃H₈O₂S
• MW: 228.266422271729
• CID: 640869
• PubChem ID: 13128315
• Update Time: 2025-04-19

Naphtho[2,1-b]thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Naphtho[2,1-b]thiophene-2-carboxylic acid
• benzo[e][1]benzothiole-2-carboxylic acid
• 88220-27-3
• DTXSID20520235
• CHEMBL13293

• Inchi： 1S/C13H8O2S/c14-13(15)12-7-10-9-4-2-1-3-8(9)5-6-11(10)16-12/h1-7H,(H,14,15)
• InChI Key： PCMJXXBWLSRGEV-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2=C1C=CC1C=CC=CC2=1

Computed Properties

• Exact Mass: 228.02450067g/mol
• Monoisotopic Mass: 228.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthothiophenes